Cas no 886937-61-7 (2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-methylacetamide)

• Product Name: 2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-methylacetamide
• CAS No: 886937-61-7
• MF: C₁₂H₁₂FN₅O₂S₂
• MW: 341.384382247925
• CID: 5477750
• Update Time: 2025-07-15

2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-methylacetamide

• Inchi： 1S/C12H12FN5O2S2/c1-14-9(19)6-21-12-18-17-11(22-12)16-10(20)15-8-4-2-7(13)3-5-8/h2-5H,6H2,1H3,(H,14,19)(H2,15,16,17,20)
• InChI Key： UUROMDFTXDECOD-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CSC1=NN=C(NC(=O)NC2=CC=C(F)C=C2)S1

Additional information on 2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-methylacetamide

Comprehensive Overview of 2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-methylacetamide (CAS No. 886937-61-7)

The compound 2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-methylacetamide (CAS No. 886937-61-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex name reflects its intricate chemical architecture, featuring a 1,3,4-thiadiazole core, a 4-fluorophenyl group, and a methylacetamide side chain. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

Recent advancements in small-molecule therapeutics have highlighted the importance of compounds like 886937-61-7. Researchers are increasingly focusing on its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets. The thiadiazole moiety, in particular, is known for its bioactivity, often contributing to antimicrobial, antifungal, or anti-inflammatory properties. This has led to a surge in studies exploring its efficacy in treating conditions such as metabolic disorders and chronic inflammation.

From a synthetic chemistry perspective, the compound's sulfanyl and carbamoylamino groups offer versatile reactivity, enabling the development of derivatives with tailored properties. This adaptability is crucial for optimizing drug-like characteristics, such as solubility, bioavailability, and target specificity. Innovations in green chemistry have also spurred interest in eco-friendly synthesis routes for 886937-61-7, aligning with global sustainability goals.

In the context of AI-driven drug discovery, 2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-methylacetamide has emerged as a subject of computational modeling. Machine learning algorithms are being employed to predict its interactions with proteins, accelerating the identification of potential therapeutic applications. This aligns with the growing demand for precision medicine solutions, where compounds like this could play a pivotal role.

The agrochemical industry is another area where CAS No. 886937-61-7 shows promise. Its structural features suggest potential utility as a crop protection agent, possibly acting against pests or pathogens. With the rising need for sustainable agriculture, researchers are investigating its environmental impact and efficacy in field trials.

Safety and regulatory considerations are paramount when working with 886937-61-7. While it is not classified as a hazardous material, thorough toxicological assessments are essential to ensure compliance with global standards. This is particularly relevant given the increasing scrutiny of chemical safety in consumer products and industrial applications.

In summary, 2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-methylacetamide represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications—from pharmaceutical development to agrochemical innovation—underscore its relevance in contemporary scientific discourse. As research progresses, this compound may well become a cornerstone in the next generation of bioactive molecules.